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Compound of Interest

Compound Name: TRPM4-IN-1

Cat. No.: B15621012

For researchers and scientists engaged in drug development, the safe handling and
appropriate disposal of chemical compounds like TRPM4-IN-1 are of paramount importance.
Adherence to established protocols is crucial for maintaining laboratory safety and ensuring
environmental protection. This document provides a comprehensive, step-by-step guide for the
proper disposal of TRPM4-IN-1, a potent and selective inhibitor of the TRPM4 cation channel.

Immediate Safety and Disposal Procedures

While a specific Safety Data Sheet (SDS) detailing the disposal of TRPM4-IN-1 is not publicly
available, guidance can be extrapolated from information on similar research compounds and
established laboratory safety principles. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific protocols, as regulations may
vary.

Chemical and Physical Properties of

TRPM4-IN-1

Synonyms CBA, TRPM4 Inhibitor 5
CAS Number 351424-20-9

Molecular Formula C15H11CI2NOa4
Molecular Weight 340.2 g/mol

Solubility Soluble in DMSO
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Step-by-Step Disposal Guidance:

¢ Chemical Waste Collection: All materials contaminated with TRPM4-IN-1, including unused
product, solutions, and laboratory consumables (e.g., pipette tips, tubes, gloves), must be
treated as chemical waste.

» Containerization: Collect all TRPM4-IN-1 waste in a designated, properly labeled, and
securely sealed container. The container material should be compatible with the solvents
used to dissolve the compound, such as DMSO.

e Labeling: The waste container must be clearly labeled as "TRPM4-IN-1 Chemical Waste"
and should also indicate the primary solvent(s) used.

e Avoid Environmental Release: Under no circumstances should TRPM4-IN-1 or its solutions
be disposed of down the drain or in regular trash receptacles. Such compounds can be
harmful to aquatic life.[1]

o Spill Management: In the event of a spill, immediately contain the material to prevent its
spread. Absorb liquid spills with an inert material, such as vermiculite or dry sand, and place
the absorbent material into the designated chemical waste container.[1]

¢ Professional Disposal: Arrange for the collection and disposal of the chemical waste
container through your institution's EHS-approved hazardous waste disposal service.[1]
These services are equipped to handle and dispose of chemical waste in accordance with
federal, state, and local regulations.[1]

Experimental Protocols

Currently, there are no publicly available, peer-reviewed experimental protocols for the specific
neutralization or deactivation of TRPM4-IN-1 for disposal purposes. The recommended
procedure is to handle it as hazardous chemical waste.

Disposal Workflow
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Spill Response

On-Site Handling Final Disposal
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Caption: Logical workflow for the proper disposal of TRPM4-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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